2,3-Difluoro-methanesulfonylbenzene

• Molecular Formula: C7H6F2O2S
• Molecular Weight: 192.19 g/mol
• IUPAC Name: 1,2-difluoro-3-methylsulfonylbenzene
• InChI: InChI=1S/C7H6F2O2S/c1-12(10,11)6-4-2-3-5(8)7(6)9/h2-4H,1H3
• InChI Key: UCSIUBCEMYIHTM-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1F)F

Description

2,3-Difluoro-methanesulfonylbenzene is a useful research compound. Its molecular formula is C7H6F2O2S and its molecular weight is 192.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1,2-Difluoro-3-iodobenzene (1.70 g; 7.08 mmol), 2.17 g (21.2 mmol) of sodium methanesulfonate and 4.03 g (21.2 mmol) of copper iodide were heated with stirring at 111° C. for 20 hours in 50 ml of N,N-dimethylacetamide. The reaction solution was filtered, chloroform was added to the filtrate and the mixture was washed with a saturated aqueous solution of sodium hydrogen carbonate. The organic layer was dried and concentrated and the resulting residue was purified by a silica gel column chromatography (hexane:ethyl acetate=2:1) to give 987 mg (yield: 72%) of 1,2-difluoro-3-methanesulfonylbenzene as a colorless transparent solution.